Cas no 5119-48-2 (Withaferin A)

Withaferin A is a steroidal lactone isolated from nightshade, which can inhibit the activity of NF KB, target vimentin, and have anti-inflammatory, anti-tumor and other effects Withaferin A is an inhibitor of endothelial protein C receptor (EPCR) shedding

Withaferin A structure

Product Name:Withaferin A

CAS No:5119-48-2

Molecular Formula:C₂₈H₃₈O₆

Molecular Weight:470.5977

MDL:MFCD10687098

CID:367908

PubChem ID:329830709

Withaferin A Properties

Names and Identifiers

- Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,22,27-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-
- Withaferin A
- Deuterated Withaferin A
- Withaferin A Standard
- WITHAFERIN A, PRIMARY STANDARD
- 5,6-Epoxy-4,27-dihydroxy-1-oxowitha-2,24-dienolide,Withaferine A
- 5,6-Epoxy-4,27-dihydroxy-1-oxowitha-2,24-dienolide
- Withaferine A
- Withaferine
- NSC 101088
- NSC 273757
- WITHAFERIN DERIV JPR, IOWA U. COMPOUND
- L6DO3QW4K5
- Ashwagandha
- NSC101088
- Ashwagandha Root Extract
- 4β,5β,6β,22R)-5,6-Epoxy-4,22,27-trihydroxy-1-oxo-ergosta-2,24-dien-26-oic acid δ-lactone
- 5,6-Epoxy-4,27-dihydroxy-1-oxowitha-2,24-dienolide; (4β,5β,6β)-form
- SMR000440592
- MLSMR
- 4beta,27-dihydroxy-1-oxo-5beta,6beta-epoxywitha-2,24-dienolide
- MLS000876826
- UNII-L6DO3QW4K5
- AKOS040758787
- NSC273757
- (1S,2R,6S,7R,9R,11S,12S,15R,16S)-6-hydroxy-15-[(1S)-1-[(2R)-5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one
- Q6606395
- NCGC00180796-02_C28H38O6_(4beta,5beta,6beta,22R)-4,27-Dihydroxy-5,6:22,26-diepoxyergosta-2,24-diene-1,26-dione
- NSC-101088
- (4S,4aR,5aR,6aS,6bS,9R,9aS,11aS,11bR)-4-hydroxy-9-((S)-1-((R)-5-(hydroxymethyl)-4-methyl-6-oxo-3,6-dihydro-2H-pyran-2-yl)ethyl)-9a,11b-dimethyl-5a,6,6a,6b,7,8,9,9a,10,11,11a,11b-dodecahydrocyclopenta[1,2]phenanthro[8a,9-b]oxiren-1(4H)-one
- Withaferin A, >=95% (HPLC)
- MFCD10687098
- s8587
- 5.beta.-Ergosta-2, 5,6.beta.-epoxy-4.beta.,22,27-trihydroxy-1-oxo-, .delta.-lactone, (20S,22R)-
- HY-N2065
- BRN 1335150
- (4beta,5beta,6beta,22R)-5,6-Epoxy-4,22,27-trihydroxy-1-oxoergosta-2,24-dien-26-oic acid, delta-lactone
- (4.BETA.,5.BETA.,6.BETA.,22R)-4,27-DIHYDROXY-5,6:22,26-DIEPOXYERGOSTA-2,24-DIENE-1,26-DIONE
- (4beta,5beta,6beta,22R)-4,27-dihydroxy-5,6:22,26-diepoxyergosta-2,24-diene-1,26-dione
- WLN: T3 F5 E666 1A R AXO OV PU CH&TTTTJ J1 N1 RQ IY1&- FT6OV CUTJ C1Q D1
- Ergosta-2, 5,6-epoxy-4,22,27-trihydroxy-1-oxo-, .delta.-lactone, (4.beta.,5.beta.,6.beta.,22R)-
- Withaferin A, analytical standard
- 5119-48-2
- AS-77575
- SCHEMBL157208
- 5-beta-Ergosta-2,24-dien-26-oic acid, 5,6-beta-epoxy-4-beta,22,27-trihydroxy-1-oxo-, delta-lactone, (20S,22R)-
- BRD-K88378636-001-01-0
- Withaferin A 100 microg/mL in Acetonitrile
- WITHAFERIN A [MI]
- MLS006010687
- C08841
- A1-06845
- Ergosta-2,24-dien-26-oic acid, 5,6-epoxy-4,22,27-trihydroxy-1-oxo-, gamma-lactone, (4bta,5beta,6beta,22R)-
- NSC-273757
- CHEBI:69120
- SMR004701668
- CHEMBL517080
- NCGC00180796-02
- NCI60_000031
- A871350
- 5beta-Ergosta-2,24-dien-26-oic acid, 5,6beta-epoxy-4beta,22,27-trihydroxy-1-oxo-, delta-lactone, (20S,22R)-
- (6S,7R,9R)-6-Hydroxy-15-[(2R,3R)-3-hydroxy-4-(4-methyl-5-oxo-2H-furan-3-yl)butan-2-yl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one
- CS-0018562
- 5-19-06-00604 (Beilstein Handbook Reference)
- BDBM50599323
- DTXSID10965459
- NCGC00180796-05
- GTPL13097
- +Expand
- MDL： MFCD10687098
- InChIKey： DBRXOUCRJQVYJQ-CKNDUULBSA-N
- Inchi： 1S/C28H38O6/c1-14-11-21(33-25(32)17(14)13-29)15(2)18-5-6-19-16-12-24-28(34-24)23(31)8-7-22(30)27(28,4)20(16)9-10-26(18,19)3/h7-8,15-16,18-21,23-24,29,31H,5-6,9-13H2,1-4H3/t15-,16-,18+,19-,20-,21+,23-,24+,26+,27-,28+/m0/s1
- SMILES： O1[C@]2([H])C([H])([H])[C@@]3([H])[C@]4([H])C([H])([H])C([H])([H])[C@]([H])([C@]([H])(C([H])([H])[H])[C@@]5([H])C([H])([H])C(C([H])([H])[H])=C(C([H])([H])O[H])C(=O)O5)[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@]3([H])[C@]3(C(C([H])=C([H])[C@@]([H])([C@]132)O[H])=O)C([H])([H])[H]
- BRN： 1335150

Computed Properties

Exact Mass: 470.266839g/mol
Surface Charge: 0
XLogP3: 3.8
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 470.266839g/mol
Monoisotopic Mass: 470.266839g/mol
Topological Polar Surface Area: 96.4Å²
Heavy Atom Count: 34
Complexity: 999
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 470.6

Experimental Properties

LogP: 3.35290
PSA: 96.36000
Refractive Index: 1.599
Boiling Point: 680.7±55.0 °C at 760 mmHg
Melting Point: 252-253 °C
Vapor Pressure: 0.0±4.8 mmHg at 25°C
Flash Point: Fahrenheit: 438.8 ° f < br / > Celsius: 226 ° C < br / >
Color/Form: Powder
Specific Rotation: D28 +125° (c = 1.30 in CHCl3)
Density: 1.28

Withaferin A Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG23080-1mg	Withaferin a	5119-48-2	≥95%	1mg	$73.00	2024-04-19
abcr	AB465122-5 mg	Withaferin A, 95%; .	5119-48-2	95%	5mg	€285.00	2023-07-18
Advanced ChemBlocks	U106698-1MG	Withaferin A	5119-48-2	98.00%	1MG	$255	2023-09-15
AstaTech	44365-5/MG	WITHAFERIN A	5119-48-2	95%	5mg	$359	2023-09-18
ChemShuttle	195049-5mg	Withaferin A	5119-48-2	95%	5mg	$200.00	2023-09-21
Chengdu Biopurify Phytochemicals Ltd	BP4186-100mg	Withaferin A	5119-48-2	98%	100mg	$420	2023-09-20
Cooke Chemical	A8413512-10MG	Withaferin A	5119-48-2	Analysis standard	10mg	RMB 2479.20	2023-09-07
FUJIFILM	236-02681-10mg	Withaferin A Standard	5119-48-2		10mg	JPY 37400	2023-09-15
Key Organics Ltd	AS-77575-1MG	WITHAFERIN A	5119-48-2	>97%	1mg	£230.47	2023-09-07
MedChemExpress	HY-N2065-10mM*1mLinDMSO	Withaferin A	5119-48-2	99.61%	10mM*1mLinDMSO	￥4038	2023-07-26

Withaferin A Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:5119-48-2)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:5119-48-2)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

CHENG DOU NA KE LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:5119-48-2)

MR./MRS.:GUAN JING

Phone:19138982515

Email:3149516455@qq.com

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

(CAS:5119-48-2)

MR./MRS.:ZHANG JING LI

Phone:13381604842

Email:minqi77@tautobiotech.com

Web:https://en.tautochem.com/

NAN JING PU YI Biotechnology Co., Ltd.

Audited Supplier

(CAS:5119-48-2)

MR./MRS.:LIU JING LI

Phone:13851506462

Email:927565933@qq.com

LAI BO （ SHANG HAI ） SHENG HUA Technology Co., Ltd.

Audited Supplier

(CAS:5119-48-2)

MR./MRS.:ZHANG JING LI

Phone:13311756052

Email:2851717096@qq.com

CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:5119-48-2)

MR./MRS.:HUA SONG TAO

Phone:18228097334

Email:2885374103@qq.com

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

Audited Supplier

(CAS:5119-48-2)

MR./MRS.:YANG YANG

Phone:13348961525

Email:2851167780@qq.com

Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:5119-48-2)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

Withaferin A Related Literature

1. Molecular conformations. Part VI. The structure of withaferin A: X-ray analysis of withaferin A acetate p-bromobenzoate

A. T. McPhail,G. A. Sim J. Chem. Soc. B 1968 962
2. Natural products triptolide, celastrol, and withaferin A inhibit the chaperone activity of peroxiredoxin I

Qian Zhao,Yu Ding,Zhangshuang Deng,On-Yi Lee,Peng Gao,Pin Chen,Rebecca J. Rose,Hong Zhao,Zhehao Zhang,Xin-Pei Tao,Albert J. R. Heck,Richard Kao,Dan Yang Chem. Sci. 2015 6 4124
3. Natural withanolides: an overview

Li-Xia Chen,Hao He,Feng Qiu Nat. Prod. Rep. 2011 28 705
4. Novel validated HPTLC method for estimation of Withaferin?A in polyherbal formulations

B. H. Patel,J. B. Patel,R. K. Patel Anal. Methods 2014 6 3009
5. 1371. Constituents of Withania somnifera Dun. Part IV. The structure of withaferin A

D. Lavie,E. Glotter,Y. Shvo J. Chem. Soc. 1965 7517
6. Constituents of Withania somnifera Dun. Part VII. Rearrangements in withaferin A

D. Lavie,Y. Kashman,E. Glotter,N. Danieli J. Chem. Soc. C 1966 1757
7. Withania somnifera-derived carbon dots protect human epidermal cells against UVB-induced cell death and support growth factor-mediated wound healing

Acharya Balkrishna,Meenu Tomar,Kunal Bhattacharya,Anurag Varshney Nanoscale Adv. 2023 5 1331
8. The role of natural products in revealing NRF2 function

Donna D. Zhang,Eli Chapman Nat. Prod. Rep. 2020 37 797
9. Natural withanolides, an update

Gui-yang Xia,Shi-jie Cao,Li-xia Chen,Feng Qiu Nat. Prod. Rep. 2022 39 784
10. Withanolides and related ergostane-type steroids

E. Glotter Nat. Prod. Rep. 1991 8 415

Related Categories

Other Chemical Reagents

5119-48-2 (Withaferin A) Related Products

Recommended suppliers

SHANGHAI TAUTO BIOTECH CO., LTD.

(CAS:5119-48-2)Withaferin A

Purity:20.0%/20.0%/98%/98%

Quantity:1g/100g/1g/100g

Price($):246.153846153846/Contact pricing/1230.76923076923/Contact pricing

Amadis Chemical Company Limited

(CAS:5119-48-2)Withaferin A

Purity:99%/99%/99%/99%

Quantity:0.25g/5mg/10mg/25mg

Price($):581.0/532.0/221.0/441.0